Cas no 1376933-61-7 (tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate
• CAS No: 1376933-61-7
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 2127919
• PubChem ID: 68930912
• Update Time: 2025-09-28

tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-bromochroman-4-ylcarbamate
• OTLKVPKPFOFEBI-UHFFFAOYSA-N
• (6-bromo-chroman-4-yl)-carbamic Acid tert-butyl Ester
• tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate

• Inchi： 1S/C14H18BrNO3/c1-14(2,3)19-13(17)16-11-6-7-18-12-5-4-9(15)8-10(11)12/h4-5,8,11H,6-7H2,1-3H3,(H,16,17)
• InChI Key： OTLKVPKPFOFEBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCO2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 47.6

Additional information on tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate

tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate, identified by the CAS number 1376933-61-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety, further connected to a substituted benzopyran ring system. The presence of the bromine atom at the 6-position of the benzopyran ring introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure allows for potential interactions with various biological targets, making it a promising candidate for drug discovery. The benzopyran ring system, in particular, has been shown to exhibit significant bioactivity in numerous pharmacological assays. Researchers have explored its potential as an anti-inflammatory agent, given its ability to modulate key inflammatory pathways. Additionally, its brominated derivative has been investigated for its potential anti-cancer properties, with studies indicating selective cytotoxicity against certain cancer cell lines.

The synthesis of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzopyran skeleton, bromination at the 6-position, and subsequent coupling with the tert-butyl carbamate group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol during the synthesis process. These improvements have significantly enhanced the scalability of the synthesis, making it more feasible for large-scale production.

In terms of chemical properties, this compound exhibits stability under standard laboratory conditions but requires careful handling due to its sensitivity to certain environmental factors. Its solubility profile has been extensively studied, with findings indicating moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. This property is particularly advantageous for its use in various chromatographic techniques and analytical methods.

The application of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)carbamate extends beyond pharmacology into materials science and agrochemicals. In materials science, its unique electronic properties make it a candidate for use in advanced polymer systems and optoelectronic devices. In agrochemistry, preliminary studies suggest its potential as a biopesticide due to its ability to disrupt key metabolic pathways in agricultural pests.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. However, further investigations are required to fully assess its long-term ecological effects.

In conclusion, tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4